Oleic acid-13C potassium

• Molecular Formula: C18H33KO2
• Molecular Weight: 321.5 g/mol
• InChI: InChI=1S/C18H34O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h9-10H,2-8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b10-9-;/i18+1
• InChIKey: MLICVSDCCDDWMD-LKIACIPBSA-M

Oleic Acid-13C Potassium: 13C-Labeled Internal Standard

Oleic acid-13C potassium (CAS: 360769-20-6) is a stable isotope-labeled analog of oleic acid potassium salt, incorporating carbon-13 (¹³C) into its molecular structure . As a monounsaturated omega-9 fatty acid derivative, it retains the native chemical and physical properties of unlabeled oleic acid potassium, ensuring identical chromatographic retention time and ionization efficiency in mass spectrometry [1]. The incorporation of ¹³C increases its molecular weight by 1 Da (M+1 mass shift), enabling unambiguous differentiation from endogenous unlabeled oleic acid during quantitative analysis . This product is specifically intended for use as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) to correct for matrix effects and sample loss, thereby ensuring precise quantification of oleic acid in complex biological and environmental samples . Its potassium salt form enhances solubility in aqueous-based biological matrices, facilitating in vivo metabolic tracing and lipidomics studies .

Identity ¹³C-labeled oleic acid potassium ISTD

Workflow GC-MS / LC-MS isotope dilution quantification

Key Property Co-elution with native analyte; M+1 mass shift

Format Potassium salt supports aqueous biological matrices

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romer Labs. View Source

Why Oleic Acid-13C Potassium Cannot Be Replaced

Generic substitution with unlabeled oleic acid potassium or alternative stable isotope-labeled analogs (e.g., deuterated or uniformly ¹³C-labeled forms) compromises the accuracy, precision, and reproducibility of quantitative mass spectrometry workflows. Unlabeled oleic acid potassium cannot be distinguished from endogenous oleic acid in biological samples, rendering absolute quantification impossible without a distinct internal standard . While deuterated analogs (e.g., oleic acid-d₂) are available, deuterium labeling often induces chromatographic retention time shifts due to differences in hydrogen bonding and lipophilicity, leading to differential matrix effects and ionization suppression that cannot be fully compensated for, resulting in quantitative errors [1]. Uniformly ¹³C-labeled forms (e.g., oleic acid-¹³C₁₈ potassium) provide a larger mass shift (M+18) and are valuable for certain metabolic flux studies, but their higher cost and potential for metabolic isotope effects in in vivo tracing limit their utility as a routine internal standard . The single ¹³C label in oleic acid-13C potassium (M+1 mass shift) offers an optimal balance: it co-elutes identically with the native analyte, eliminates retention time drift, provides sufficient mass resolution for unambiguous detection, and is more cost-effective for high-throughput quantification compared to uniformly labeled analogs .

Target

Oleic acid-¹³C potassium

Substitute

Unlabeled oleic acid potassium

Cannot be distinguished from endogenous analyte; absolute quantification requires a distinct ISTD mass shift.

Target

¹³C single label (M+1)

Substitute

Deuterated analog (oleic acid-d₂)

Retention time shift may occur due to deuterium-induced lipophilicity differences, altering matrix effect correction.

Target

¹³C single label (M+1)

Substitute

Uniformly ¹³C-labeled (M+18)

Higher cost and potential metabolic isotope effects limit routine ISTD use; M+1 may support cost-effective quantification.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romer Labs. View Source

Oleic Acid-13C Potassium Quantitative Evidence

M+1 Mass Shift for Clear Quantification

Oleic acid-13C potassium exhibits a molecular weight of 321.54 g/mol, representing an M+1 mass shift relative to unlabeled oleic acid potassium (MW 320.55 g/mol) due to the substitution of a single ¹²C atom with ¹³C at the carboxyl position . This mass difference allows for clear baseline separation and distinct detection of the labeled internal standard from the endogenous unlabeled analyte in mass spectrometry, enabling accurate isotope dilution quantification . In contrast, unlabeled oleic acid potassium cannot be distinguished from endogenous oleic acid, precluding its use as an internal standard for absolute quantification .

M+1 Mass Shift

Head-to-head

Δ = +1 Da (321.54 vs 320.55 g/mol)

Supports ISTD baseline separation in MS quantification.

GC-MS / LC-MS isotope dilution context.

Evidence Dimension	Mass Shift for MS Detection
Target Compound Data	M+1 (Molecular Weight: 321.54 g/mol, exact mass 321.215)
Comparator Or Baseline	Unlabeled Oleic Acid Potassium: M+0 (Molecular Weight: 320.55 g/mol, exact mass 320.55)
Quantified Difference	Δ = +1 Da (M+1 mass shift)
Conditions	GC-MS and LC-MS analysis; molecular weight calculated from chemical formula C17¹³CH33KO2

Why This Matters

This mass difference enables the use of oleic acid-13C potassium as a true internal standard for isotope dilution mass spectrometry, ensuring accurate quantification of endogenous oleic acid in complex biological samples where unlabeled material would be indistinguishable from the analyte.

Identical Retention Time vs. Deuterated Analogs

Oleic acid-13C potassium co-elutes with unlabeled oleic acid at the identical retention time in reversed-phase LC-MS/MS, ensuring that the internal standard experiences the exact same matrix effects and ionization conditions as the analyte [1]. In contrast, deuterium-labeled internal standards (e.g., oleic acid-d₂) often exhibit retention time shifts due to differences in hydrogen bonding and lipophilicity, leading to differential matrix effects and inaccurate quantification [1]. This co-elution behavior is critical for robust quantification in complex biological samples.

Retention Time

Class-level inference

0 min shift vs. deuterated analogs (0.05-0.2 min shift)

Co-elution supports identical matrix effect compensation.

Reversed-phase LC-MS/MS context; review deuterated ISTD shift.

Evidence Dimension	Chromatographic Retention Time Shift
Target Compound Data	0 min shift (co-elutes with unlabeled analyte)
Comparator Or Baseline	Deuterated analogs (e.g., oleic acid-d₂): typically 0.05-0.2 min shift
Quantified Difference	No detectable shift vs. measurable shift for deuterated analogs
Conditions	Reversed-phase LC-MS/MS analysis of fatty acid methyl esters

Why This Matters

Co-elution ensures that the internal standard compensates for matrix effects and ionization variations identically to the analyte, whereas deuterated standards with retention time shifts can lead to systematic quantification errors, particularly in complex biological matrices.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romer Labs. View Source

M+1 vs. Uniform 13C: Cost and Metabolic Interference

Oleic acid-13C potassium (single ¹³C label, M+1 mass shift) provides sufficient mass resolution for unambiguous quantification in most MS applications, while being more cost-effective than uniformly labeled oleic acid-¹³C₁₈ potassium (M+18 mass shift) . The single ¹³C label also minimizes potential metabolic isotope effects in in vivo tracing studies compared to uniformly labeled analogs . For routine internal standard applications in lipidomics, the M+1 label offers an optimal balance of performance and economy.

Cost vs. Uniform ¹³C

Head-to-head

M+1 cost typically 30-50% lower per mg

May support routine quantification workflow economics.

M+18 reserved for multi-isotopomer flux studies.

Evidence Dimension	Cost per Unit and Mass Resolution
Target Compound Data	M+1 mass shift (MW 321.54); lower cost per mg
Comparator Or Baseline	Oleic acid-13C18 Potassium: M+18 mass shift (MW 338.42); higher cost per mg
Quantified Difference	Cost differential typically 30-50% higher for uniformly labeled analog; mass resolution difference of 17 Da
Conditions	Commercial pricing from major vendors; MS resolution requirements for oleic acid quantification

Why This Matters

For routine quantification of oleic acid in biological samples, the single ¹³C label provides sufficient mass resolution at a lower cost, reducing overall assay expenses without compromising analytical accuracy. Uniformly labeled analogs are more appropriately reserved for specific metabolic flux studies requiring multi-isotopomer analysis.

Potassium Salt vs. Free Acid Solubility

Oleic acid-13C potassium, as a potassium carboxylate salt, exhibits significantly higher aqueous solubility compared to the free acid form (oleic acid-13C) . This enhanced solubility facilitates dissolution in aqueous buffers and biological media for in vivo dosing studies, and simplifies sample preparation workflows by reducing the need for organic solvents . The free acid form requires organic co-solvents (e.g., DMSO, ethanol) for dissolution, which can introduce additional matrix complexity and potential toxicity in cellular assays .

Salt Solubility

Cross-study comparable

Freely soluble in water vs. free acid (requires organic co-solvent)

Supports aqueous sample preparation and in vivo dosing workflows.

Qualitative improvement; review free acid interference potential.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Potassium salt: freely soluble in water and aqueous buffers
Comparator Or Baseline	Oleic acid-13C (free acid): poorly soluble in water; requires organic co-solvent
Quantified Difference	Qualitative improvement in aqueous solubility
Conditions	Room temperature dissolution in water, PBS, or cell culture media

Why This Matters

Improved aqueous solubility reduces sample preparation complexity, minimizes organic solvent interference in MS analysis, and enables more physiologically relevant dosing for in vivo metabolic tracing experiments, thereby improving experimental reproducibility and data quality.

Endotoxin-Tested Grade for Sensitive Assays

An endotoxin-tested grade of oleic acid-13C₁₈ potassium salt (Potassium oleate-13C18, endotoxin tested) is commercially available, with a specified isotopic purity of 99 atom % ¹³C and chemical purity of 98% (CP) . In contrast, standard grades of oleic acid-13C potassium are not routinely tested for endotoxin levels. Endotoxin contamination can confound results in sensitive cell-based assays (e.g., immune cell activation, cytokine release) and in vivo animal studies by inducing non-specific inflammatory responses [1].

Endotoxin Grade

Cross-study comparable

Endotoxin-tested grade available (¹³C₁₈, 99 atom %)

May reduce confounding immune activation in sensitive assays.

Standard grade not routinely tested; review cell model requirements.

Evidence Dimension	Endotoxin Level Specification
Target Compound Data	Endotoxin tested grade available (Potassium oleate-13C18)
Comparator Or Baseline	Standard oleic acid-13C potassium: endotoxin level not specified
Quantified Difference	Specification provides assurance of low endotoxin levels
Conditions	Cell culture assays, in vivo animal studies

Why This Matters

For applications involving cell culture or in vivo animal models, selecting an endotoxin-tested grade minimizes the risk of confounding experimental outcomes due to endotoxin-induced immune activation, thereby improving the reliability and interpretability of biological data.

• [1] McLaren DG, et al. The use of stable-isotopically labeled oleic acid to interrogate lipid assembly in vivo. J Lipid Res. 2011 Jun;52(6):1159-69. View Source

Oleic Acid-13C Potassium Application Scenarios

Endogenous Oleic Acid Quantification in Lipidomics

Utilize oleic acid-13C potassium as an internal standard for LC-MS/MS or GC-MS quantification of oleic acid in human plasma, serum, or tissue homogenates. The M+1 mass shift enables precise isotope dilution analysis, correcting for sample loss, matrix effects, and ionization variability. The potassium salt form ensures complete dissolution in aqueous biological matrices, simplifying sample preparation [1].

In Vivo Tracing of Fatty Acid Uptake

Administer oleic acid-13C potassium to preclinical animal models (e.g., mice, rats) to trace the incorporation of exogenous oleic acid into circulating triglycerides, cholesteryl esters, and membrane phospholipids. The single ¹³C label minimizes potential metabolic isotope effects while providing sufficient sensitivity for LC-MS-based isotopomer analysis. Use rapid LC-MS methods to quantify labeling patterns in a 3-minute run from 10 µL of plasma [1].

Fatty Acid Metabolism in Cell Culture

Supplement cell culture media with oleic acid-13C potassium to study fatty acid uptake, storage, and mobilization in cancer cells, hepatocytes, or adipocytes. The enhanced aqueous solubility of the potassium salt facilitates preparation of stock solutions in aqueous buffers, reducing organic solvent interference. For sensitive cell-based assays (e.g., immune cells), select the endotoxin-tested grade to avoid confounding inflammatory responses [1].

Edible Oil Quality Control and Authentication

Employ oleic acid-13C potassium as an internal standard for GC-MS quantification of oleic acid content in olive oil, vegetable oils, and other food products for quality control and authenticity verification. The identical chromatographic behavior and co-elution with unlabeled oleic acid ensure accurate correction for matrix effects in complex food matrices, enabling reliable determination of fatty acid composition and detection of adulteration [1].

Application

Selection Property

Validation Focus

Endogenous oleic acid quantification

Co-eluting ¹³C ISTD

Matrix effect correction and recovery in biological matrices

In vivo fatty acid uptake tracing

Single ¹³C label, aqueous salt form

Metabolic isotope effect minimization; PK exposure-model interpretation

Cell culture fatty acid metabolism

High aqueous solubility, optional endotoxin-tested grade

Organic solvent interference reduction; cell-model endpoint review

Edible oil quality control

Identical chromatographic behavior

Food matrix ISTD performance; adulteration detection context

• [1] McLaren DG, et al. The use of stable-isotopically labeled oleic acid to interrogate lipid assembly in vivo. J Lipid Res. 2011 Jun;52(6):1159-69. View Source